molecular formula C22H27N3O3 B5617998 3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)piperidine

3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)piperidine

Cat. No. B5617998
M. Wt: 381.5 g/mol
InChI Key: XXCMJBJMHJCZDA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related compounds involves complex processes aimed at achieving high affinity and selectivity towards specific receptors. For instance, the synthesis of 1'-cyclobutyl-6-(4-piperidyloxy)spiro[benzopyran-2,4'-piperidine] derivatives has been described, demonstrating a methodology that could be adapted for the synthesis of the compound . These derivatives have shown high affinity and selectivity against the histamine-3 receptors (H3R), indicating a sophisticated approach in their design and synthesis to target specific biological activities (Dandu et al., 2012).

Molecular Structure Analysis

The molecular structure of related compounds, such as N-(1,3-Benzothiazol-2-yl)-N-[1-(piperidin-4-ylmethyl)-4,5-dihydro-1H-imidazol-2-yl]amine, has been determined, showcasing the planarity of benzothiazol and imidazol rings and the chair conformation of the piperidin ring. These details highlight the importance of molecular geometry in the biological activity and interaction of these compounds (Yıldırım et al., 2006).

Chemical Reactions and Properties

Chemical reactions involving the compound and its derivatives are crucial for understanding its reactivity and potential as a drug candidate. For instance, the discovery of clinical candidates like K-604, involving the acyl-coenzyme A:cholesterol O-acyltransferase-1 inhibitor, underlines the relevance of such compounds in therapeutic applications. The chemical reactions involved in their synthesis, including the insertion of a piperazine unit, enhance aqueous solubility and oral absorption, indicating the chemical properties essential for drug development (Shibuya et al., 2018).

Physical Properties Analysis

The physical properties of compounds like 1-(cyclohexylmethyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole have been characterized by techniques like IR, NMR, and UV-vis spectroscopy, alongside single-crystal X-ray diffraction. Such analyses provide insights into the stability, crystalline structure, and electronic properties of these compounds, which are essential for understanding the physical characteristics of the compound (Özdemir et al., 2016).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability of similar compounds, are critical for their biological activity and pharmacological profile. Studies on compounds like 4-benzyl-1-[4-(1H-imidazol-4-yl)but-3-ynyl]piperidine highlight the potential of these entities as NMDA receptor ligands, indicating the intricate relationship between chemical structure and biological function. Such analyses contribute to a deeper understanding of the chemical behavior and potential applications of the target compound (Wright et al., 1999).

properties

IUPAC Name

[3-[1-(cyclobutylmethyl)imidazol-2-yl]piperidin-1-yl]-(2,3-dihydro-1,4-benzodioxin-6-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H27N3O3/c26-22(17-6-7-19-20(13-17)28-12-11-27-19)25-9-2-5-18(15-25)21-23-8-10-24(21)14-16-3-1-4-16/h6-8,10,13,16,18H,1-5,9,11-12,14-15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XXCMJBJMHJCZDA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(C1)CN2C=CN=C2C3CCCN(C3)C(=O)C4=CC5=C(C=C4)OCCO5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H27N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

381.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-1-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)piperidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.